Cas no 2228776-47-2 (4-4-(methoxymethyl)phenoxy-4-methylpiperidine)

• Product Name: 4-4-(methoxymethyl)phenoxy-4-methylpiperidine
• CAS No: 2228776-47-2
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6517376
• PubChem ID: 165638640
• Update Time: 2025-09-22

4-4-(methoxymethyl)phenoxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(methoxymethyl)phenoxy-4-methylpiperidine
• 2228776-47-2
• EN300-1772163
• 4-[4-(methoxymethyl)phenoxy]-4-methylpiperidine

• Inchi： 1S/C14H21NO2/c1-14(7-9-15-10-8-14)17-13-5-3-12(4-6-13)11-16-2/h3-6,15H,7-11H2,1-2H3
• InChI Key： PFGAHYHMRSEONB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(COC)=CC=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-4-(methoxymethyl)phenoxy-4-methylpiperidine

Introduction to Compound with CAS No. 2228776-47-2 and Product Name: 4-4-(methoxymethyl)phenoxy-4-methylpiperidine

Compound with the CAS number 2228776-47-2 and the product name 4-4-(methoxymethyl)phenoxy-4-methylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound consists of a piperidine ring substituted with a 4-methyl group and a phenoxy group linked by a methoxymethyl bridge, which contributes to its distinct chemical behavior and reactivity.

The synthesis of 4-4-(methoxymethyl)phenoxy-4-methylpiperidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the methoxymethyl moiety in the molecule enhances its solubility in various organic solvents, making it more amenable to further functionalization. This characteristic is particularly useful in drug development, where solubility is a critical factor in determining bioavailability.

Recent research has highlighted the potential of 4-4-(methoxymethyl)phenoxy-4-methylpiperidine as a lead compound in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit pharmacological properties similar to those of established drugs. For instance, the piperidine ring is a common pharmacophore in many central nervous system (CNS) drugs, while the phenoxy group is frequently found in compounds with anti-inflammatory and analgesic effects.

In vitro studies have demonstrated that 4-4-(methoxymethyl)phenoxy-4-methylpiperidine exhibits promising activity against various biological targets. Researchers have observed significant binding affinity for certain enzymes and receptors, which could translate into therapeutic benefits for conditions such as pain management, neurodegenerative disorders, and inflammation. The compound's ability to interact with multiple targets makes it an attractive candidate for developing multitargeted drugs, which are increasingly recognized for their potential to provide more comprehensive therapeutic effects.

The chemical stability of 4-4-(methoxymethyl)phenoxy-4-methylpiperidine is another area of interest. Studies have shown that under controlled conditions, the compound remains stable for extended periods, which is essential for its storage and transportation. Additionally, its compatibility with various synthetic methodologies allows for easy modifications, enabling chemists to explore different derivatives with tailored pharmacological profiles.

One of the most exciting aspects of 4-4-(methoxymethyl)phenoxy-4-methylpiperidine is its potential in drug discovery. The combination of structural features from known bioactive molecules suggests that it may serve as a scaffold for designing new drugs with improved efficacy and reduced side effects. Researchers are currently exploring its interactions with biological systems to identify new therapeutic applications. The compound's unique properties make it a valuable tool in the chemist's arsenal, offering opportunities to develop innovative treatments for unmet medical needs.

The synthesis and characterization of 4-4-(methoxymethyl)phenoxy-4-methylpiperidine have also contributed to advancements in synthetic chemistry. The development of efficient synthetic routes has not only facilitated access to this compound but has also provided insights into new methodologies that can be applied to other complex molecules. These advancements are crucial for accelerating drug discovery processes and bringing new therapies to patients more quickly.

In conclusion, 4-4-(methoxymethyl)phenoxy-4-methylpiperidine represents a significant contribution to pharmaceutical chemistry. Its unique structure, combined with its promising biological activity, makes it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine. The ongoing studies into this compound highlight the importance of innovative chemical approaches in addressing complex medical challenges and improving patient outcomes.